Cas no 143411-75-0 (3,9-Diazabicyclo[3.3.1]nonan-7-amine,3-ethyl-9-methyl-, endo- (9CI))

• Product Name: 3,9-Diazabicyclo[3.3.1]nonan-7-amine,3-ethyl-9-methyl-, endo- (9CI)
• CAS No: 143411-75-0
• MF: C₁₀H₂₁N₃
• MW: 183.293842077255
• CID: 108324
• PubChem ID: 45099861
• Update Time: 2025-04-18

3,9-Diazabicyclo[3.3.1]nonan-7-amine,3-ethyl-9-methyl-, endo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,9-Diazabicyclo[3.3.1]nonan-7-amine,3-ethyl-9-methyl-, endo- (9CI)
• ENDO- 3-ETHYL-9-METHYL-3,9-DIAZABICYCLO[3.3.1]NONAN-7-AMINE
• 3-ethyl-9-methyl-3,9-diazabicyclo[3.3.1]nonan-7-amine
• 143411-75-0
• SCHEMBL6956499
• 3,9-Diazabicyclo[3.3.1]nonan-7-amine,3-ethyl-9-methyl-,endo-(9CI)

• Inchi： 1S/C10H21N3/c1-3-13-6-9-4-8(11)5-10(7-13)12(9)2/h8-10H,3-7,11H2,1-2H3
• InChI Key： LTQJKRDRETXHFV-UHFFFAOYSA-N
• SMILES： N1(C)C2CN(CC)CC1CC(C2)N

Computed Properties

• Exact Mass: 183.17400
• Monoisotopic Mass: 183.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.5A^2
• XLogP3: 0.2

Experimental Properties

• PSA: 32.50000
• LogP: 0.68810